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Compound of Interest

Compound Name: DPNI-GABA

Cat. No.: B15621053

DPNI-GABA Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and preparation of stock solutions
for DPNI-GABA.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for dissolving DPNI-GABA?

Al: DPNI-GABA is highly water-soluble.[1] For optimal dissolution, it is recommended to use
water, with gentle warming if necessary, to prepare stock solutions up to 2 mM.[1] For
experimental use, DPNI-GABA can also be directly dissolved in the extracellular solution at the
desired final concentration, such as 1 mM.[2]

Q2: 1 am having trouble dissolving DPNI-GABA in water. What should | do?

A2: If you encounter solubility issues, gentle warming of the solution can aid in dissolution.[1]
Ensure you are not exceeding a concentration of 2 mM when using only water. For higher
concentrations, further optimization of the solvent may be required, though this is not
commonly reported. It is also crucial to use the batch-specific molecular weight provided on the
product vial for accurate concentration calculations.

Q3: What is the recommended storage condition for DPNI-GABA stock solutions?
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A3: Solid DPNI-GABA should be stored at -20°C.[3] While specific stability data for DPNI-
GABA in solution is not readily available, general best practices for similar compounds suggest
that stock solutions should also be stored at -20°C. For long-term storage, it is advisable to
aliquot the stock solution to avoid repeated freeze-thaw cycles.

Q4: Is DPNI-GABA light sensitive?

A4: As a "caged" compound designed for photo-release, DPNI-GABA is inherently light-
sensitive. Stock solutions and experimental preparations should be protected from light to
prevent premature uncaging of GABA.

Quantitative Data Summary

The following table summarizes the key quantitative information for DPNI-GABA.

Parameter Value Source
Molecular Weight 499.3 g/mol [3]
o Up to 2 mM (with gentle
Solubility in Water ) [1]
warming)

-20°C (solid and stock
Recommended Storage ] [3]
solutions)

Experimental Protocols
Preparation of a 10 mM DPNI-GABA Stock Solution

Materials:

DPNI-GABA powder

Nuclease-free water

Vortex mixer

Water bath or heating block
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 Sterile microcentrifuge tubes
Methodology:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, use the following
calculation:

o Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL)*499.3 g/mol * (1000 mg /1 g) = 4.993
mg

o Weigh the DPNI-GABA: Carefully weigh out the calculated amount of DPNI-GABA powder.

e Dissolution:

[e]

Add the DPNI-GABA powder to a sterile microcentrifuge tube.

o

Add the appropriate volume of nuclease-free water (e.g., 1 mL for a 10 mM solution).

[¢]

Vortex the solution thoroughly.

[¢]

If the compound does not fully dissolve, gently warm the solution (e.g., in a 37°C water
bath) for short intervals, vortexing in between, until it is fully dissolved.

e Storage:
o Store the stock solution at -20°C, protected from light.

o For frequent use, it is recommended to prepare smaller aliquots to minimize freeze-thaw
cycles.

Visualizations

Experimental Workflow for DPNI-GABA Stock Solution
Preparation
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Caption: Workflow for preparing a DPNI-GABA stock solution.

Simplified GABAergic Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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